![molecular formula C11H12N4O B5847632 3,5-dimethyl-N-4H-1,2,4-triazol-3-ylbenzamide](/img/structure/B5847632.png)
3,5-dimethyl-N-4H-1,2,4-triazol-3-ylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3,5-dimethyl-N-4H-1,2,4-triazol-3-ylbenzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as DMH-1 and is a selective inhibitor of bone morphogenetic protein (BMP) signaling. The BMP signaling pathway plays a crucial role in various processes, including embryonic development, tissue regeneration, and bone formation. The inhibition of this pathway can have significant implications in the treatment of various diseases.
Mechanism of Action
DMH-1 inhibits the BMP signaling pathway by binding to the BMP receptor and preventing the activation of downstream signaling molecules. This results in the inhibition of cell proliferation and the induction of cell differentiation.
Biochemical and Physiological Effects:
DMH-1 has been shown to have various biochemical and physiological effects. In addition to its role in inhibiting cancer cell growth and promoting stem cell differentiation, DMH-1 has also been found to regulate glucose metabolism and insulin sensitivity. It has also been shown to have anti-inflammatory effects.
Advantages and Limitations for Lab Experiments
The advantages of using DMH-1 in lab experiments include its selectivity for the BMP signaling pathway, its ability to inhibit cancer cell growth, and its potential applications in stem cell research. However, DMH-1 also has limitations, including its potential toxicity and the need for further research to fully understand its mechanisms of action.
Future Directions
There are various future directions for research involving DMH-1. One potential area of research is the development of more selective inhibitors of the BMP signaling pathway. Another area of research is the investigation of DMH-1's potential applications in the treatment of bone-related diseases. Additionally, further research is needed to fully understand the mechanisms of action of DMH-1 and its potential toxicity.
Synthesis Methods
The synthesis of DMH-1 involves the reaction of 3,5-dimethyl-1H-pyrazole with 4-bromo-2-fluorobenzonitrile in the presence of a palladium catalyst. The resulting product is then reacted with hydrazine hydrate and acetic acid to yield DMH-1.
Scientific Research Applications
DMH-1 has been extensively studied for its potential applications in various fields. It has been shown to inhibit the growth of cancer cells by blocking the BMP signaling pathway. In addition, DMH-1 has been found to promote the differentiation of stem cells into bone cells, which could have implications in the treatment of bone-related diseases such as osteoporosis.
Properties
IUPAC Name |
3,5-dimethyl-N-(1H-1,2,4-triazol-5-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N4O/c1-7-3-8(2)5-9(4-7)10(16)14-11-12-6-13-15-11/h3-6H,1-2H3,(H2,12,13,14,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MLWRNFWPIIVZFG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)C(=O)NC2=NC=NN2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
216.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.